Cas no 28751-69-1 (1H-Indazole-3-carbothioamide)

• Product Name: 1H-Indazole-3-carbothioamide
• CAS No: 28751-69-1
• MF: C₈H₇N₃S
• MW: 177.226279497147
• CID: 239899
• PubChem ID: 12262775
• Update Time: 2025-04-19

1H-Indazole-3-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 1H-Indazole-3-carbothioamide
• indazolyl-3-thioformamide
• LogP
• SCHEMBL9388083
• FT-0604104
• 28751-69-1
• CS-0236130
• AKOS015967695
• DTXSID20482980
• SCHEMBL2310989
• A5426
• EN300-1692732

• Inchi： 1S/C8H7N3S/c9-8(12)7-5-3-1-2-4-6(5)10-11-7/h1-4H,(H2,9,12)(H,10,11)
• InChI Key： YFXRXRMNOOOQSS-UHFFFAOYSA-N
• SMILES： S=C(C1C2C=CC=CC=2NN=1)N

Computed Properties

• Exact Mass: 177.03621
• Monoisotopic Mass: 177.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.8Ų

Experimental Properties

• Density: 1.488
• Boiling Point: 352.618°C at 760 mmHg
• Flash Point: 167.058°C
• Refractive Index: 1.773
• PSA: 52.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrazoles Indazoles